![molecular formula C15H17ClN2O2 B4430175 N-(5-tert-butyl-3-isoxazolyl)-2-(4-chlorophenyl)acetamide](/img/structure/B4430175.png)
N-(5-tert-butyl-3-isoxazolyl)-2-(4-chlorophenyl)acetamide
Overview
Description
N-(5-tert-butyl-3-isoxazolyl)-2-(4-chlorophenyl)acetamide, commonly known as SMI-4a, is a chemical compound that has been studied extensively for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and has the potential to be developed into a new class of anticancer drugs.
Mechanism of Action
The mechanism of action of SMI-4a involves the inhibition of HECTD1 activity. HECTD1 is a ubiquitin ligase that plays a key role in the regulation of cell growth and division. Inhibition of HECTD1 activity by SMI-4a induces cell death in cancer cells by disrupting the normal cell cycle.
Biochemical and Physiological Effects:
SMI-4a has been shown to have a number of biochemical and physiological effects. It has been shown to induce cell death in cancer cells, while having little effect on normal cells. It has also been shown to inhibit the activity of HECTD1, which is involved in the regulation of cell growth and division.
Advantages and Limitations for Lab Experiments
One of the advantages of using SMI-4a in lab experiments is that it has shown promising results in preclinical studies. It has also been shown to have little effect on normal cells, which makes it a potentially safer alternative to traditional chemotherapy drugs. One of the limitations of using SMI-4a in lab experiments is that it is still in the early stages of development and more research is needed to fully understand its potential as a cancer treatment.
Future Directions
There are a number of future directions for research on SMI-4a. One area of research is to further investigate its potential as a cancer treatment. This could involve testing its efficacy in animal models and eventually in clinical trials. Another area of research is to investigate its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, further studies are needed to fully understand the mechanism of action of SMI-4a and its effects on normal cells.
Scientific Research Applications
SMI-4a has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the activity of a protein called HECTD1, which is involved in the regulation of cell growth and division. Inhibition of HECTD1 activity by SMI-4a has been shown to induce cell death in cancer cells, while having little effect on normal cells.
properties
IUPAC Name |
N-(5-tert-butyl-1,2-oxazol-3-yl)-2-(4-chlorophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O2/c1-15(2,3)12-9-13(18-20-12)17-14(19)8-10-4-6-11(16)7-5-10/h4-7,9H,8H2,1-3H3,(H,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSNZGOWFCPBKOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NO1)NC(=O)CC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.